Cas no 40601-45-4 (Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester)

• Product Name: Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester
• CAS No: 40601-45-4
• MF: C₁₄H₂₁O₄P
• MW: 284.287905454636
• CID: 327031
• PubChem ID: 580740
• Update Time: 2025-04-19

Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester
• Diethyl-(2-oxo-4-phenylbutyl)phosphonate, 98
• (3-Phenylpropionyl)-methanphosphonsaeure-diaethylester
• AC1LBDDO
• AG-F-44130
• CTK4I3411
• Diethyl 2-oxo-4-phenylbutylphosphonate
• OR10726
• Phosphonicacid, (2-oxo-4-phenylbutyl)-, diethyl ester (9CI)
• 40601-45-4
• AKOS017343387
• Diethyl-(2-oxo-4-phenylbutyl)phosphonate,98 %
• Diethyl (2-oxo-4-phenylbutyl)phosphonate
• OPUBZGIAZKLPDK-UHFFFAOYSA-N
• 1-diethoxyphosphoryl-4-phenylbutan-2-one
• DTXSID70342323

• Inchi： 1S/C14H21O4P/c1-3-17-19(16,18-4-2)12-14(15)11-10-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3
• InChI Key： OPUBZGIAZKLPDK-UHFFFAOYSA-N
• SMILES： P(CC(CCC1C=CC=CC=1)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 284.11774614g/mol
• Monoisotopic Mass: 284.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų